Cas no 1349199-65-0 (Tert-butyl 3-amino-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate)

Tert-butyl 3-amino-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate is a versatile spirocyclic building block widely used in medicinal chemistry and drug discovery. Its unique structure combines a rigid spiro[3.3]heptane scaffold with both amino and carboxylate functional groups, offering excellent potential for modulating molecular properties. The tert-butyloxycarbonyl (Boc) protecting group enhances stability while allowing selective deprotection for further derivatization. This compound is particularly valuable in the synthesis of bioactive molecules, as the spirocyclic framework can improve metabolic stability and binding affinity. Its balanced lipophilicity and polarity make it suitable for optimizing pharmacokinetic profiles. The compound's well-defined stereochemistry also facilitates the development of chiral pharmaceuticals.

Tert-butyl 3-amino-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate structure

1349199-65-0 structure

Product Name:Tert-butyl 3-amino-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate

CAS No:1349199-65-0

MF:C₁₀H₁₈N₂O₃

MW:214.261522769928

MDL:MFCD22573967

CID:2195241

PubChem ID:329768605

Update Time:2025-07-02

Tert-butyl 3-amino-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl 3-amino-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate
- 6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine
- DB-352890
- MFCD22573967
- CS-0057556
- AS-38385
- 1349199-65-0
- 6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine, 95%
- PB24513
- DTXSID60857214
- AKOS025311364
- MDL： MFCD22573967
- Inchi： 1S/C10H18N2O3/c1-9(2,3)15-8(13)12-5-10(6-12)7(11)4-14-10/h7H,4-6,11H2,1-3H3
- InChI Key： QHBIPTXZAICDJO-UHFFFAOYSA-N
- SMILES： O1CC(C21CN(C(=O)OC(C)(C)C)C2)N

Computed Properties

Exact Mass: 214.13174244g/mol
Monoisotopic Mass: 214.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 64.8Å²

Tert-butyl 3-amino-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate Security Information

Hazardous Material transportation number：UN 2811 6.1 / PGIII
Storage Condition：2-8°C

Tert-butyl 3-amino-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-B8422-1g	6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine - B8422	1349199-65-0		1g	34485CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-B8422-500mg	6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine - B8422	1349199-65-0		500mg	18952CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-B8422-250mg	6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine - B8422	1349199-65-0		250mg	10687CNY	2021-05-07
Alichem	A289001974-100mg	6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine	1349199-65-0	95%	100mg	590.72 USD	2021-06-15
Chemenu	CM208079-1g	6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine	1349199-65-0	95%	1g	$844	2022-06-13
Chemenu	CM208079-1g	6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine	1349199-65-0	95%	1g	$844	2021-08-04
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	797510-100MG	6-Boc-1-oxa-6-azaspiro3.3heptan-3-amine	1349199-65-0	95%	100MG	2389.5	2021-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B883088-1mg	6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine	1349199-65-0	95%	1mg	￥1,504.80	2022-09-29
Chemenu	CM208079-100mg	6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine	1349199-65-0	95%	100mg	$***	2023-03-30
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